![molecular formula C23H22N2O4S B2712915 N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-[1,1'-biphenyl]-4-sulfonamide CAS No. 922553-73-9](/img/structure/B2712915.png)
N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-[1,1'-biphenyl]-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-[1,1'-biphenyl]-4-sulfonamide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biphenylsulfonamide Derivatives as Endothelin Receptor Antagonists
A study explored the synthesis and structure-activity relationship of biphenylsulfonamide derivatives, specifically focusing on their applications as endothelin-A (ET(A)) receptor antagonists. This research identified compounds with remarkable improvements in potency and metabolic stability when substituted with an oxazole ring at the 4'-position. The optimized compound, BMS-193884, emerged as a clinical candidate for congestive heart failure treatment due to its subnanomolar ET(A)-selective antagonistic activity (Murugesan et al., 2000).
Carbonic Anhydrase Inhibitors
Another research avenue involves the creation of [1,4]oxazepine-based primary sulfonamides displaying strong inhibition of human carbonic anhydrases, relevant for therapeutic applications. The innovative synthesis approach yields compounds that engage in ring-forming cascades, highlighting the multifaceted utility of sulfonamides in medicinal chemistry and potential therapeutic interventions (Sapegin et al., 2018).
Antimicrobial and Antiproliferative Agents
Sulfonamides have also been synthesized as N-ethyl-N-methylbenzenesulfonamide derivatives, revealing significant antimicrobial and antiproliferative activities. This work underscores the versatility of sulfonamide compounds in the development of novel therapeutic agents targeting various biological activities (Abd El-Gilil, 2019).
Ocular Hypotensive Agents
In the pursuit of treatments for glaucoma, derivatives of benzo[b]thiophene-2-sulfonamide were investigated for their potential as topically active inhibitors of ocular carbonic anhydrase. The study identified compounds with significant ocular hypotensive effects, marking a significant step toward developing non-invasive treatments for this eye condition (Graham et al., 1989).
Safety and Hazards
Properties
IUPAC Name |
N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-phenylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-2-25-14-15-29-22-13-10-19(16-21(22)23(25)26)24-30(27,28)20-11-8-18(9-12-20)17-6-4-3-5-7-17/h3-13,16,24H,2,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMKJNJRHLHKFLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC2=C(C1=O)C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.